Cas no 2228658-41-9 (tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228658-41-9
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5893385
• PubChem ID: 165966208
• Update Time: 2025-05-23

tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1882799
• 2228658-41-9
• tert-butyl N-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C12H20N4O3/c1-6-16-10(13-8-14-16)9(7-17)15(5)11(18)19-12(2,3)4/h7-9H,6H2,1-5H3
• InChI Key： IRQIDBOCKZMERL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=NC=NN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.3Ų

Additional information on tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228658-41-9) is a versatile organic compound with a complex structure that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique functional groups and structural features, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. The molecule consists of a tert-butyl group, an N-methylcarbamate moiety, and a triazole ring, which collectively contribute to its reactivity and versatility.

The synthesis of tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-oxoethyl-N-methylcarbamate involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. The compound's triazole ring is particularly noteworthy due to its ability to participate in click chemistry reactions, which are widely used in drug discovery and materials science.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for developing novel antibiotics and antiviral agents. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, offering a new avenue for combating antibiotic resistance. The N-methylcarbamate group plays a critical role in these applications by enhancing the molecule's bioavailability and stability.

In addition to its pharmaceutical applications, tert-butyl N-1-(1-ethyl-1H-1,2,4-triazol-5-y...